Cas no 73834-54-5 (2H-Pyran-2-one-2-13C,tetrahydro-4-hydroxy-4-methyl- (9CI))

• Product Name: 2H-Pyran-2-one-2-13C,tetrahydro-4-hydroxy-4-methyl- (9CI)
• CAS No: 73834-54-5
• MF: C₆H₁₀O₃
• MW: 131.134457111359
• CID: 554794
• PubChem ID: 71310188
• Update Time: 2025-04-19

2H-Pyran-2-one-2-13C,tetrahydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one-2-13C,tetrahydro-4-hydroxy-4-methyl- (9CI)
• 4-hydroxy-4-methyloxan-2-one
• (+/-)-MEVALONOLACTONE-1-13C
• 4-hydroxy-4-methyl(213C)oxan-2-one
• Mevalonolactone-1-13C
• Mevalonolactone-1-13C, 99 atom % 13C, 98% (CP)
• 4-Hydroxy-4-methyl(2-~13~C)oxan-2-one
• 73834-54-5
• DTXSID90746102

• Inchi： 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i5+1
• InChI Key： JYVXNLLUYHCIIH-HOSYLAQJSA-N
• SMILES： O1[13C](CC(C)(CC1)O)=O

Computed Properties

• Exact Mass: 131.06634901g/mol
• Monoisotopic Mass: 131.06634901g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 28 °C(lit.)
• Boiling Point: 150 °C5 mm Hg(lit.)
• Refractive Index: n20/D 1.473(lit.)

2H-Pyran-2-one-2-13C,tetrahydro-4-hydroxy-4-methyl- (9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones